Cas no 897459-60-8 (4-(2-{6-phenylimidazo2,1-b1,3thiazol-3-yl}acetamido)benzamide)

4-(2-{6-Phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamido)benzamide is a synthetic organic compound featuring a fused imidazothiazole core linked to a benzamide moiety via an acetamido spacer. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibition or targeted drug development. The phenyl-substituted imidazothiazole group enhances lipophilicity and binding affinity, while the benzamide fragment offers hydrogen-bonding capabilities for selective interactions. This compound may serve as an intermediate in synthesizing bioactive molecules with applications in oncology or infectious disease research. Its well-defined heterocyclic architecture allows for further derivatization, enabling structure-activity relationship studies. Purity and stability under standard conditions make it suitable for rigorous pharmaceutical investigations.
4-(2-{6-phenylimidazo2,1-b1,3thiazol-3-yl}acetamido)benzamide structure
897459-60-8 structure
Product Name:4-(2-{6-phenylimidazo2,1-b1,3thiazol-3-yl}acetamido)benzamide
CAS No:897459-60-8
MF:C20H16N4O2S
MW:376.431642532349
CID:5480519
Update Time:2025-09-27

4-(2-{6-phenylimidazo2,1-b1,3thiazol-3-yl}acetamido)benzamide Chemical and Physical Properties

Names and Identifiers

    • 4-[[2-(6-phenylimidazo[2,1-b][1,3]thiazol-3-yl)acetyl]amino]benzamide
    • 4-(2-{6-phenylimidazo2,1-b1,3thiazol-3-yl}acetamido)benzamide
    • Inchi: 1S/C20H16N4O2S/c21-19(26)14-6-8-15(9-7-14)22-18(25)10-16-12-27-20-23-17(11-24(16)20)13-4-2-1-3-5-13/h1-9,11-12H,10H2,(H2,21,26)(H,22,25)
    • InChI Key: MNBZJHBJRUNIRN-UHFFFAOYSA-N
    • SMILES: C(N)(=O)C1=CC=C(NC(CC2=CSC3=NC(C4=CC=CC=C4)=CN32)=O)C=C1

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Additional information on 4-(2-{6-phenylimidazo2,1-b1,3thiazol-3-yl}acetamido)benzamide

Comprehensive Overview of 4-(2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamido)benzamide (CAS No. 897459-60-8)

4-(2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamido)benzamide (CAS 897459-60-8) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This heterocyclic molecule features a unique structural framework combining imidazo[2,1-b][1,3]thiazole and benzamide moieties, making it particularly interesting for drug discovery applications. The compound's molecular formula is C20H16N4O2S, with a molecular weight of 376.43 g/mol.

The growing interest in imidazo[2,1-b]thiazole derivatives stems from their diverse biological activities, including potential applications in oncology, neurology, and infectious diseases. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of compounds like 4-(2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamido)benzamide, as modifications to its core structure could lead to novel therapeutic agents. Recent publications in medicinal chemistry journals have highlighted the importance of such heterocyclic compounds in addressing current healthcare challenges.

From a synthetic chemistry perspective, 897459-60-8 presents interesting challenges and opportunities. The compound's imidazo[2,1-b]thiazole core can be synthesized through various routes, with researchers continually optimizing yields and purity. The acetamido benzamide side chain adds complexity to the molecule, potentially influencing its solubility, bioavailability, and target binding characteristics. These structural features make it a valuable scaffold for medicinal chemistry programs.

The pharmaceutical industry has shown increasing interest in 4-(2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamido)benzamide as a potential lead compound. Several patent applications have emerged in recent years covering similar structural analogs, particularly for their potential in treating chronic inflammatory conditions and certain types of cancer. The compound's ability to potentially modulate specific kinase pathways has made it a subject of intense research in academic and industrial laboratories alike.

Analytical characterization of CAS 897459-60-8 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are crucial for ensuring compound purity and verifying structural integrity, especially when used in biological screening assays. The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, are important considerations for drug development programs.

Recent trends in pharmaceutical research have placed greater emphasis on imidazo-fused heterocycles like 4-(2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamido)benzamide. These compounds are being investigated for their potential to address drug resistance issues in various therapeutic areas. The scientific community is particularly interested in how modifications to the phenyl or benzamide portions of the molecule might influence its biological profile and pharmacokinetic properties.

From a commercial perspective, 897459-60-8 is primarily available as a research chemical from specialized suppliers catering to pharmaceutical and biotechnology companies. The compound is typically offered in milligram to gram quantities, with purity levels ranging from 95% to 98% for screening purposes. Current market analysis suggests growing demand for such specialized heterocyclic compounds as drug discovery efforts become more targeted and sophisticated.

Safety considerations for handling 4-(2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamido)benzamide follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its status as a research chemical, proper personal protective equipment (PPE) including gloves and lab coats should always be used when working with this material. Storage recommendations typically suggest keeping the compound in a cool, dry environment protected from light.

The future research directions for CAS 897459-60-8 and related compounds are likely to focus on several key areas: optimization of synthetic routes for large-scale production, detailed investigation of its mechanism of action, and exploration of structural analogs with improved pharmacological properties. As computational chemistry and artificial intelligence tools become more sophisticated, these technologies are being applied to better understand and predict the behavior of complex molecules like 4-(2-{6-phenylimidazo[2,1-b][1,3]thiazol-3-yl}acetamido)benzamide.

For researchers interested in imidazo[2,1-b]thiazole derivatives, 897459-60-8 represents an important reference compound in this structural class. Its unique combination of heterocyclic systems provides a versatile platform for medicinal chemistry exploration. As the understanding of its biological activities grows, so too does its potential significance in addressing unmet medical needs across various therapeutic areas.

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